Cas no 25767-20-8 (Coproporphyrin I Tetramethyl Ester)

Coproporphyrin I Tetramethyl Ester is a porphyrin derivative widely utilized in biochemical and medical research. Its tetramethyl ester form enhances solubility in organic solvents, facilitating purification and handling in synthetic applications. This compound serves as a key intermediate in the study of heme biosynthesis and porphyrin metabolism, particularly in investigations of enzymatic pathways and metabolic disorders. Its stable structure and well-defined spectral properties make it valuable for analytical techniques such as HPLC and mass spectrometry. Researchers also employ it as a reference standard for porphyrin-related assays. The esterified form offers improved shelf-life compared to free acids, ensuring consistent performance in experimental settings.
Coproporphyrin I Tetramethyl Ester structure
25767-20-8 structure
Product Name:Coproporphyrin I Tetramethyl Ester
CAS No:25767-20-8
MF:C40H46N4O8
MW:710.815250873566
MDL:MFCD00079038
CID:287612
PubChem ID:24892699
Update Time:2025-06-07

Coproporphyrin I Tetramethyl Ester Chemical and Physical Properties

Names and Identifiers

    • 21H,23H-Porphine-2,7,12,17-tetrapropanoicacid, 3,8,13,18-tetramethyl-, 2,7,12,17-tetramethyl ester
    • Coproporphyrin I Tetramethyl Ester
    • 21H,23H-Porphine-2,7,12,17-tetrapropanoicacid, 3,8,13,18-tetramethyl-, 2,7,12,17-tetramethyl e...
    • methyl 3-[7,12,17-tris(3-methoxy-3-oxopropyl)-3,8,13,18-tetramethyl-21,22-dihydroporphyrin-2-yl]propanoate
    • 2,7,12,17-Porphinetetrapropionic acid,3,8,13,18-tetramethyl-,tetramethyl ester
    • 21H,23H-Porphine-2,7,12,17-tetrapropanoic acid,3,8,13,18-tetramethyl-,tetramethyl ester
    • 3,3',3'',3'''-(3,8,13,18-tetramethyl-21H,23H-porphine-2,7,12,17-tetrayl)-tetra
    • coproporphyrin I
    • coproporphyrin-I-tetramethyl ester
    • Koproporphyrin-I-tetramethylester
    • Tetramethyl 3,8,13,18-tetramethyl-21H,23H-porphine-2,7,12,17-tetrapropionate
    • AKOS015915576
    • FT-0754707
    • COPROPORPHYRINITETRAMETHYLESTER
    • 21H,23H-Porphine-2,7,12,17-tetrapropanoic acid, 3,8,13,18-tetramethyl-, tetramethyl ester
    • J-016125
    • EINECS 247-253-5
    • SCHEMBL14340987
    • NSC 89196
    • methyl 3-[7, 12, 17-tris(3-methoxy-3-oxopropyl)-3, 8, 13, 18-tetramethyl-21, 22-dihydroporphyrin-2-yl]propanoate
    • 2,12,17-Porphinetetrapropionic acid, 3,8,13,18-tetramethyl-, tetramethyl ester
    • 2,7,12,17-Porphinetetrapropionic acid, 3,8,13,18-tetramethyl-, tetramethyl ester
    • 21H,23H-Porphine-2,7,12,17-tetrapropanoic acid, 3,8,13,18-tetramethyl-, 2,7,12,17-tetramethyl ester
    • NSC-89196
    • HY-W073069
    • 21H,7,12,17-tetrapropanoic acid, 3,8,13,18-tetramethyl-, tetramethyl ester
    • CS-0106260
    • OVYASYKFNWTMII-QEMHYRKZSA-N
    • MFCD00079038
    • NSC89196
    • Coproporphyrin tetramethyl ester i
    • DTXSID40889396
    • Coproporphyrin I tetramethyl ester, >=90% (HPLC)
    • 25767-20-8
    • Propargylpropionate
    • MDL: MFCD00079038
    • Inchi: 1S/C40H46N4O8/c1-21-25(9-13-37(45)49-5)33-18-30-23(3)27(11-15-39(47)51-7)35(43-30)20-32-24(4)28(12-16-40(48)52-8)36(44-32)19-31-22(2)26(10-14-38(46)50-6)34(42-31)17-29(21)41-33/h17-20,41-42H,9-16H2,1-8H3/b29-17-,30-18-,31-19-,32-20-,33-18-,34-17-,35-20-,36-19-
    • InChI Key: GUNJUBKEECHMKZ-QEMHYRKZSA-N
    • SMILES: O(C)C(CCC1=C(C)C2=CC3C(CCC(=O)OC)=C(C)C(=CC4C(CCC(=O)OC)=C(C)C(=CC5=C(CCC(=O)OC)C(C)=C(C=C1N2)N5)N=4)N=3)=O |t:8,20,32,45|

Computed Properties

  • Exact Mass: 710.33200
  • Monoisotopic Mass: 710.33156444g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 16
  • Complexity: 1240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.9
  • Topological Polar Surface Area: 163Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 252-254 °C (lit.)
  • Boiling Point: 1058.9±65.0 °C at 760 mmHg
  • Flash Point: 594.2±34.3 °C
  • Solubility: Chloroform, Dichloromethane, Tetrahydrofuran
  • PSA: 161.50000
  • LogP: 3.44720
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

Coproporphyrin I Tetramethyl Ester Security Information

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Additional information on Coproporphyrin I Tetramethyl Ester

Comprehensive Overview of Coproporphyrin I Tetramethyl Ester (CAS No. 25767-20-8): Properties, Applications, and Research Insights

Coproporphyrin I Tetramethyl Ester (CAS No. 25767-20-8) is a chemically modified derivative of coproporphyrin I, a naturally occurring porphyrin compound. This esterified form is widely utilized in biochemical and medical research due to its stability and solubility properties. The compound belongs to the porphyrin family, which plays a critical role in biological processes such as oxygen transport (hemoglobin) and electron transfer (cytochromes). Researchers often employ Coproporphyrin I Tetramethyl Ester as a fluorescent marker or a precursor in the synthesis of more complex porphyrin-based molecules.

In recent years, the interest in porphyrin derivatives has surged, driven by their applications in photodynamic therapy (PDT), bioimaging, and catalysis. Coproporphyrin I Tetramethyl Ester is particularly notable for its role in studying heme biosynthesis disorders, such as porphyrias. These conditions, characterized by the accumulation of porphyrins, have become a hotspot in medical research, with scientists leveraging this compound to develop diagnostic tools and therapeutic strategies.

The chemical structure of Coproporphyrin I Tetramethyl Ester features four methyl ester groups, which enhance its lipophilicity and make it suitable for cell membrane penetration studies. This property is invaluable in drug delivery systems and nanotechnology, where researchers aim to target specific cellular compartments. Additionally, its fluorescence emission in the visible spectrum makes it a preferred choice for optical imaging applications, aligning with the growing demand for non-invasive diagnostic techniques.

From an industrial perspective, Coproporphyrin I Tetramethyl Ester is used in the development of organic semiconductors and solar cells. The compound's ability to absorb light and transfer electrons efficiently has positioned it as a candidate for renewable energy solutions. This aligns with global trends toward sustainability and the search for eco-friendly materials, making it a topic of interest in both academic and commercial sectors.

For researchers and manufacturers, the purity and stability of Coproporphyrin I Tetramethyl Ester are paramount. Advanced analytical techniques such as HPLC and mass spectrometry are routinely employed to ensure quality control. The compound's CAS No. 25767-20-8 serves as a unique identifier in chemical databases, facilitating accurate sourcing and regulatory compliance. As the scientific community continues to explore its potential, Coproporphyrin I Tetramethyl Ester remains a versatile tool in both fundamental and applied research.

In summary, Coproporphyrin I Tetramethyl Ester (CAS No. 25767-20-8) is a multifaceted compound with significant implications across biomedicine, materials science, and environmental technology. Its unique properties and adaptability to cutting-edge applications ensure its relevance in ongoing and future scientific endeavors. Whether for diagnostic purposes, energy harvesting, or nanomaterial design, this compound continues to inspire innovation and discovery.

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